Cas no 1159982-76-9 (pyrazolo1,5-apyrimidin-2-amine)
1159982-76-9 structure
Product Name:pyrazolo1,5-apyrimidin-2-amine
CAS No:1159982-76-9
MF:C6H6N4
MW:134.13863992691
MDL:MFCD11215401
CID:4574174
PubChem ID:45602167
Update Time:2024-03-01
pyrazolo1,5-apyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- pyrazolo[1,5-a]pyrimidin-2-amine
- pyrazolo1,5-apyrimidin-2-amine
-
- MDL: MFCD11215401
- Inchi: 1S/C6H6N4/c7-5-4-6-8-2-1-3-10(6)9-5/h1-4H,(H2,7,9)
- InChI Key: KBFZCYFAUHHOHW-UHFFFAOYSA-N
- SMILES: C12=CC(N)=NN1C=CC=N2
Computed Properties
- Exact Mass: 134.059
- Monoisotopic Mass: 134.059
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 127
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 56.2A^2
- XLogP3: 0
pyrazolo1,5-apyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A1062530-250mg |
Pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 250mg |
$1898.0 | 2024-04-26 | |
| abcr | AB552002-100 mg |
Pyrazolo[1,5-a]pyrimidin-2-amine; . |
1159982-76-9 | 100MG |
€281.90 | 2022-03-01 | ||
| abcr | AB552002-250 mg |
Pyrazolo[1,5-a]pyrimidin-2-amine; . |
1159982-76-9 | 250MG |
€381.10 | 2022-03-01 | ||
| abcr | AB552002-500 mg |
Pyrazolo[1,5-a]pyrimidin-2-amine; . |
1159982-76-9 | 500MG |
€528.40 | 2022-03-01 | ||
| abcr | AB552002-1 g |
Pyrazolo[1,5-a]pyrimidin-2-amine; . |
1159982-76-9 | 1g |
€676.70 | 2022-03-01 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307868-50mg |
Pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 50mg |
¥12139.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307868-100mg |
Pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 100mg |
¥15883.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307868-250mg |
Pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 250mg |
¥24413.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1307868-500mg |
Pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 500mg |
¥38474.00 | 2024-08-09 | |
| A2B Chem LLC | AW10850-50mg |
pyrazolo[1,5-a]pyrimidin-2-amine |
1159982-76-9 | 95% | 50mg |
$583.00 | 2024-04-20 |
pyrazolo1,5-apyrimidin-2-amine Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:1159982-76-9)pyrazolo1,5-apyrimidin-2-amine
Order Number:A1107421
Stock Status:in Stock
Quantity:250mg
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:48
Price ($):1708.0
Email:sales@amadischem.com
pyrazolo1,5-apyrimidin-2-amine Related Literature
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1159982-76-9)pyrazolo1,5-apyrimidin-2-amine
Purity:99%
Quantity:250mg
Price ($):1708.0